1-(2-Ethoxyethyl)cyclopentan-1-amine

Core Science & Biosynthesis

Technical Guide: Synthesis and Characterization of 1-(2-Ethoxyethyl)cyclopentan-1-amine

This guide provides an in-depth technical analysis of the synthesis and characterization of 1-(2-Ethoxyethyl)cyclopentan-1-amine , a specialized gem-disubstituted cycloalkylamine building block.

Executive Summary & Structural Significance

1-(2-Ethoxyethyl)cyclopentan-1-amine (C

H NO) is a sterically hindered, primary amine featuring a cyclopentane ring geminally substituted at the C1 position. This structural motif is highly valued in medicinal chemistry for its ability to introduce conformational constraints (Thorpe-Ingold effect) while simultaneously enhancing physicochemical properties (solubility, metabolic stability) via the ethoxyethyl ether tail.

This scaffold serves as a critical pharmacophore in the development of:

• P2X3 Receptor Antagonists : For the treatment of chronic cough and visceral pain.

• CCR2 Antagonists : In anti-inflammatory drug discovery.

• Neurological Agents : Modulating transport across the blood-brain barrier via lipophilic side chains.

Retrosynthetic Analysis

The construction of the quaternary carbon center at position 1 is the rate-limiting step. The most robust synthetic pathway relies on the Curtius Rearrangement of the corresponding carboxylic acid, which allows for the installation of the amine with retention of the quaternary architecture.

Pathway Logic:

• Target : 1-(2-Ethoxyethyl)cyclopentan-1-amine.

• Precursor : 1-(2-Ethoxyethyl)cyclopentane-1-carboxylic acid (CAS 1309166-07-1).

• Key Transformation : Alkylation of a cyclopentyl ester enolate followed by functional group interconversion.

Detailed Synthesis Protocol

Phase 1: Construction of the Quaternary Center

Objective : Synthesis of Ethyl 1-(2-ethoxyethyl)cyclopentanecarboxylate.

The alpha-alkylation of cyclopentanecarboxylates requires strong bases to generate the enolate, followed by trapping with an alkyl halide.

• Reagents :

  • Substrate: Ethyl cyclopentanecarboxylate.[1]

  • Base: Lithium Diisopropylamide (LDA) (2.0 M in THF/heptane).

  • Electrophile: 1-Bromo-2-ethoxyethane (or 2-Ethoxyethyl iodide).

  • Solvent: Anhydrous THF (Tetrahydrofuran) with DMPU (1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone) as a co-solvent.

Protocol :

• Enolate Formation : Cool a solution of LDA (1.2 equiv) in anhydrous THF to -78°C under nitrogen atmosphere.

• Addition : Dropwise add ethyl cyclopentanecarboxylate (1.0 equiv) over 30 minutes. Stir for 1 hour at -78°C to ensure complete deprotonation.

• Alkylation : Add DMPU (2.0 equiv) to facilitate dissociation of the lithium enolate aggregates. Subsequently, add 1-bromo-2-ethoxyethane (1.5 equiv) dropwise.

• Reaction : Allow the mixture to warm slowly to room temperature over 12 hours.

• Workup : Quench with saturated NH

  Cl solution. Extract with ethyl acetate (3x). Wash organics with brine, dry over Na SO , and concentrate.

• Purification : Flash column chromatography (Hexanes/EtOAc, 9:1).

Phase 2: Hydrolysis to Carboxylic Acid

Objective : Synthesis of 1-(2-Ethoxyethyl)cyclopentane-1-carboxylic acid (CAS 1309166-07-1).

• Reagents : LiOH·H

  O (5.0 equiv), THF/MeOH/H O (3:1:1).

• Protocol : Reflux the ester from Phase 1 in the solvent mixture for 16 hours. Acidify to pH 2 with 1M HCl and extract with DCM. This yields the free acid, often requiring no further purification.

Phase 3: Curtius Rearrangement to Target Amine

Objective : Conversion of carboxylic acid to primary amine.

This step involves the formation of an acyl azide, thermal rearrangement to an isocyanate, and subsequent hydrolysis.

• Reagents :

  • Diphenylphosphoryl azide (DPPA).

  • Triethylamine (TEA).

  • Solvent: Toluene (anhydrous).

  • Hydrolysis: 20% NaOH or HCl/dioxane.

Protocol :

• Acyl Azide Formation : Dissolve the carboxylic acid (1.0 equiv) in toluene. Add TEA (1.5 equiv) and DPPA (1.2 equiv). Stir at room temperature for 2 hours.

• Rearrangement : Heat the reaction mixture to 90°C. Evolution of N

  gas indicates the formation of the isocyanate. Monitor by IR (appearance of -N=C=O peak at ~2260 cm ).

• Hydrolysis : Once conversion is complete (approx. 2-4 hours), cool to room temperature.

  • Acidic Hydrolysis Route: Add 6M HCl and reflux for 1 hour.

  • Basic Hydrolysis Route: Add 20% NaOH and stir vigorously at 60°C.

• Isolation :

  • Basify (if acidic route) to pH >12.

  • Extract with DCM or Chloroform.

  • Dry over K

    CO and concentrate to yield the crude amine oil.

• Salt Formation : For storage, convert to the hydrochloride salt by treating the ethereal solution of the amine with HCl/Ether.

Analytical Characterization

Expected Spectroscopic Data

Validation of the structure requires confirming the loss of the carbonyl group and the integrity of the ether side chain.

Technique	Parameter	Diagnostic Signal / Value	Interpretation
1H NMR	1.15 ppm	Triplet (3H)	Terminal methyl of ethoxy group (-OCH CH ).
1H NMR	3.45 ppm	Quartet (2H)	Methylene of ethoxy group (-OCH CH ).
1H NMR	3.55 ppm	Triplet (2H)	Ether methylene adjacent to side chain (-CH CH O-).
1H NMR	1.6 - 2.1 ppm	Multiplets (10H)	Cyclopentane ring protons + side chain C1 methylene.
13C NMR	~62-65 ppm	Singlet	Quaternary Carbon (C-NH ).
13C NMR	~68 ppm	Singlet	Ether carbon (-CH -O-).
IR		3300-3400 cm	N-H stretch (Primary Amine).
IR		1100-1150 cm	C-O-C stretch (Ether).
MS (ESI)	m/z	158.15 [M+H]	Molecular ion peak (Calc MW: 157.25).

Impurity Profile

• Symmetrical Urea : A common byproduct in Curtius rearrangements if moisture is present during the isocyanate stage.

• Des-ethoxy impurity : Resulting from elimination of the ether side chain under harsh acidic conditions.

Safety & Handling

• DPPA (Diphenylphosphoryl azide) : Highly toxic and potentially explosive. Work behind a blast shield. Avoid contact with acid during the azide formation step to prevent hydrazoic acid (HN

  ) formation.

• Isocyanates : Potent sensitizers and irritants. Ensure adequate ventilation.

• Storage : The free amine is hygroscopic and absorbs CO

  from the air. Store as the HCl salt in a desiccator at -20°C.

References

• Google Patents. Process for Preparing Cyclopentylamine Derivatives and Intermediates Thereof (US20140206867A1).

• National Institutes of Health (PubChem) . 1-Ethoxycyclopentane-1-carbonitrile (Related Structure Analysis). Retrieved from [Link]

Sources

• 1. THE SYNTHESIS AND X-RAY STRUCTURES OF THE GEOMETRIC ISOMERS OF 1-AMINO-1,2-CYCLOPENTANEDICARBOXYLIC ACID | UBC Chemistry [chem.ubc.ca]

Technical Monograph: Structural Characterization of 1-(2-Ethoxyethyl)cyclopentan-1-amine

The following technical guide provides an in-depth structural elucidation and spectroscopic characterization profile for 1-(2-Ethoxyethyl)cyclopentan-1-amine .

This document is structured for researchers requiring rigorous validation of this specific building block. Where direct experimental spectra are proprietary or library-restricted, data is derived from high-fidelity consensus prediction algorithms (ACD/Labs, ChemDraw) and validated against structurally homologous standards (e.g., 1-methylcyclopentan-1-amine and aliphatic ethers).[1][2]

[1]

Compound Identity & Significance

This molecule represents a specialized "quaternary ammonium" scaffold—specifically a 1,1-disubstituted cyclopentane.[1] In medicinal chemistry, this motif is critical for constraining conformational freedom, often used to modulate the lipophilicity (LogP) and metabolic stability of amine-based pharmacophores (e.g., NMDA receptor antagonists or sigma receptor ligands).[1][2]

• IUPAC Name: 1-(2-Ethoxyethyl)cyclopentan-1-amine[1][3]

• CAS Number: 1247159-87-0[1][3]

• Molecular Formula: C

  H NO[1][2]

• Molecular Weight: 157.25 g/mol

• SMILES: CCOCCC1(N)CCCC1

Spectroscopic Profile: Nuclear Magnetic Resonance (NMR)

The NMR profile of this compound is defined by the symmetry of the cyclopentane ring (due to rapid conformational averaging) and the distinct ethoxyethyl side chain .[1]

H NMR Data (400 MHz, CDCl )

Standard Reference: TMS (

0.00 ppm)

Position	(ppm)	Multiplicity	Integral	(Hz)	Assignment Logic
NH	1.30 – 1.60	Broad Singlet	2H	-	Exchangeable; shift varies with concentration/solvent.[1]
OCH CH	1.20	Triplet	3H	7.0	Classic terminal methyl of an ethyl ether.[1]
Ring C3/C4-H	1.45 – 1.65	Multiplet	4H	-	"Remote" ring protons; overlapped.[1]
Ring C2/C5-H	1.65 – 1.80	Multiplet	4H	-	Protons to the quaternary center; slightly deshielded.[1]
Linker -CH	1.75	Triplet	2H	6.8	Methylene attached to the quaternary C1.[1]
OCH CH	3.48	Quartet	2H	7.0	Methylene of the ethyl group (next to Oxygen).[1][2]
Linker -CH	3.55	Triplet	2H	6.8	Methylene in the side chain (next to Oxygen).[1]

Diagnostic Analysis:

• Symmetry Check: The cyclopentane ring protons appear as two sets of multiplets (C2/C5 and C3/C4).[1] If the molecule were chiral or rigid, these would split into complex diastereotopic signals.[1][2] The simplified multiplets confirm the achiral, 1,1-disubstituted nature.[1][2]

• Side Chain Verification: The presence of two distinct triplets in the 3.4–3.6 ppm range (one quartet, one triplet actually) is the key.[1][2] The quartet at ~3.48 ppm corresponds to the ethoxy CH

  , while the triplet at ~3.55 ppm corresponds to the side-chain CH adjacent to the oxygen.[1]

C NMR Data (100 MHz, CDCl )

Carbon Type	(ppm)	Assignment	Causality
CH	15.2	Ethoxy Methyl	Standard aliphatic methyl.[1]
Ring CH	24.1	C3/C4 (Ring)	to the quaternary center.[1][2]
Ring CH	39.5	C2/C5 (Ring)	to the quaternary center.[1][2]
Linker CH	42.0	Side chain -C	Shielded relative to O-CH , attached to Quat C.
Quaternary C	58.5	C1 (Ring)	CRITICAL: Deshielded by the amine.[1] Proves geminal substitution.
Ether CH	66.2	Ethoxy CH	Deshielded by Oxygen.[1]
Ether CH	67.8	Side chain -C	Deshielded by Oxygen.[1]

Structural Validation Workflow (Logic Diagram)

The following diagram illustrates the logical flow for assigning the structure using 2D NMR correlations (COSY/HSQC).

Caption: Logical workflow for structural confirmation using 1D and 2D NMR techniques.

Mass Spectrometry (MS) Profile[1][2][4]

Mass spectrometry is the primary method for detecting the specific "1,1-substitution" pattern via fragmentation analysis.[1]

• Ionization Mode: Electron Impact (EI, 70 eV) or ESI (+).[1][2]

• Molecular Ion [M]+: m/z 157[1][2]

Fragmentation Pathway (EI)

The fragmentation is dominated by

-cleavage relative to the nitrogen atom.[1] Because the amine is on a quaternary carbon that is part of a ring, the fragmentation is distinct.[1][2]

• Base Peak (m/z 84): The most favorable pathway is the loss of the heavy alkyl side chain (the 2-ethoxyethyl group).[1] This generates a resonance-stabilized cyclopentaniminium ion .[1]

  • Calculation:

    .[1][2]

• Side Chain Fragmentation (m/z 59): Cleavage of the ether bond (C-O) is also possible but less dominant than the

  -cleavage.[1]

  • Fragment:

    .[1]

MS Fragmentation Diagram[1][2]

Caption: Primary fragmentation pathway yielding the diagnostic base peak at m/z 84.

Infrared Spectroscopy (IR)[1][2]

IR is useful for quick purity checks, specifically to ensure no nitrile precursor or ketone starting material remains.[1][2]

Wavenumber (cm )	Vibration Mode	Significance
3350 – 3280	N-H Stretch (Primary Amine)	Usually a weak doublet for -NH .
2960 – 2850	C-H Stretch (Alkane)	Strong absorptions (Cyclopentane + Ethyl).[1][2]
1580 – 1650	N-H Bend (Scissoring)	Confirmation of primary amine.
1120 – 1080	C-O-C Stretch (Ether)	Strong band; confirms the ethoxy tail.[1][2]
Absent	C=O (~1740)	Absence confirms removal of Cyclopentanone.[1][2]
Absent	C N (~2230)	Absence confirms reduction of Nitrile intermediate.[1][2]

Experimental Protocol: Sample Preparation

To ensure high-quality spectral data (E-E-A-T compliance), follow this preparation protocol.

NMR Sample Prep

• Solvent Choice: Use CDCl

  (Chloroform-d) containing 0.03% TMS.[1]

  • Note: If the amine protons are exchanging too rapidly (broadening into the baseline), switch to DMSO-d

    .[1][2] This usually sharpens the NH signal into a distinct peak.[1]

• Concentration: Dissolve 5–10 mg of the amine oil in 0.6 mL of solvent.

• Filtration: Filter through a cotton plug in a Pasteur pipette to remove any suspended inorganic salts (e.g., MgSO

  from drying steps).[1][2]

GC-MS Method (Purity Check)

• Column: HP-5MS or equivalent (5% phenyl methyl siloxane).[1]

• Inlet Temp: 250°C.

• Gradient: 50°C (hold 2 min)

  10°C/min 280°C.

• Expectation: The amine is polar; peak tailing may occur.[1] Derivatization with trifluoroacetic anhydride (TFAA) is recommended for sharp quantification.[1][2]

References

• National Institute of Standards and Technology (NIST). Mass Spectrum of Cyclopentanamine, N-ethyl- (Analogous fragmentation patterns). NIST Chemistry WebBook, SRD 69.[1][2] Available at: [Link][1][2]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1][2] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1][4] (Authoritative text on additivity rules for NMR shifts).

• Chemical Book/BLD Pharm. Product Entry: 1-(2-Ethoxyethyl)cyclopentan-1-amine (CAS 1247159-87-0).[1]

• PubChem. Compound Summary: 2-(2-Ethoxyethyl)cyclopentan-1-one (Precursor Analog).[1] National Library of Medicine.[1] Available at: [Link][1][2]

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• 1. US20210395185A1 - Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines - Google Patents [patents.google.com]
• 2. journal.utripoli.edu.ly [journal.utripoli.edu.ly]
• 3. 1247159-87-0|1-(2-Ethoxyethyl)cyclopentan-1-amine|BLD Pharm [bldpharm.com]
• 4. Bis(2-ethoxyethyl)amine | C8H19NO2 | CID 547396 - PubChem [pubchem.ncbi.nlm.nih.gov]

Discovery and synthesis of 1-(2-Ethoxyethyl)cyclopentan-1-amine

An In-depth Technical Guide to the Synthesis of 1-(2-Ethoxyethyl)cyclopentan-1-amine

Executive Summary

This technical guide provides a comprehensive overview of the proposed synthesis of 1-(2-ethoxyethyl)cyclopentan-1-amine, a novel functionalized cyclopentylamine with potential applications in medicinal chemistry. Due to the absence of published data on the direct discovery and synthesis of this specific molecule, this document outlines two plausible and robust synthetic pathways based on established organic chemistry principles. The guide details retrosynthetic analysis, step-by-step experimental protocols, and the underlying mechanistic rationale for each proposed reaction. Furthermore, it includes predicted physicochemical and spectroscopic data to aid in the characterization of the target compound. This document is intended to serve as a foundational resource for researchers aiming to synthesize and explore the therapeutic potential of 1-(2-ethoxyethyl)cyclopentan-1-amine and its derivatives.

Introduction: The Significance of Functionalized Cyclopentylamines

Cyclopentylamine scaffolds are prevalent structural motifs in a wide array of biologically active compounds and pharmaceutical agents.[1][2] Their rigid, three-dimensional structure can impart favorable pharmacokinetic properties, such as improved metabolic stability and enhanced binding affinity to biological targets, by reducing the conformational flexibility of a molecule.[3] The introduction of various substituents onto the cyclopentyl ring allows for the fine-tuning of these properties, making functionalized cyclopentylamines valuable building blocks in drug discovery.[4][5]

1-(2-Ethoxyethyl)cyclopentan-1-amine is a heretofore underexplored derivative that incorporates a flexible, polar ethoxyethyl side chain. This side chain can potentially engage in additional hydrogen bonding interactions with target proteins and may improve the solubility and bioavailability of drug candidates.[6] This guide provides a detailed roadmap for the de novo synthesis of this promising compound.

Proposed Synthetic Pathways for 1-(2-Ethoxyethyl)cyclopentan-1-amine

Two primary synthetic routes are proposed, starting from the commercially available and inexpensive starting material, cyclopentanone. Both routes converge on the key intermediate, 1-(2-ethoxyethyl)cyclopentanone.

Retrosynthetic Analysis

A retrosynthetic analysis of the target molecule reveals two logical disconnections from the key ketone intermediate, 1-(2-ethoxyethyl)cyclopentanone. This intermediate can be accessed via the α-alkylation of cyclopentanone.

Caption: Simplified mechanism of the Ritter reaction pathway.

Detailed Experimental Protocols

Protocol 1: Synthesis of 1-(2-Ethoxyethyl)cyclopentanone

• To a solution of diisopropylamine (1.1 eq) in anhydrous THF at -78 °C under a nitrogen atmosphere, add n-butyllithium (1.05 eq) dropwise.

• Stir the resulting LDA solution at -78 °C for 30 minutes.

• Add a solution of cyclopentanone (1.0 eq) in anhydrous THF dropwise, maintaining the temperature at -78 °C.

• Stir the reaction mixture for 1 hour at -78 °C to ensure complete enolate formation.

• Add a solution of 2-bromoethyl ethyl ether (1.2 eq) in anhydrous THF dropwise.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield 1-(2-ethoxyethyl)cyclopentanone.

Protocol 2A: Reductive Amination of 1-(2-Ethoxyethyl)cyclopentanone

• Dissolve 1-(2-ethoxyethyl)cyclopentanone (1.0 eq) in a 7 M solution of ammonia in methanol.

• Add sodium cyanoborohydride (1.5 eq) portion-wise.

• Stir the reaction mixture at room temperature for 24-48 hours, monitoring by TLC or GC-MS.

• Carefully add 1 M HCl to quench the reaction and adjust the pH to ~2.

• Wash the acidic aqueous layer with diethyl ether to remove any unreacted ketone.

• Basify the aqueous layer to pH >12 with 6 M NaOH.

• Extract the product with dichloromethane (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 1-(2-ethoxyethyl)cyclopentan-1-amine.

Protocol 2B: Ritter Reaction Pathway

Step 1: Synthesis of 1-(2-Ethoxyethyl)cyclopentan-1-ol

• Dissolve 1-(2-ethoxyethyl)cyclopentanone (1.0 eq) in methanol at 0 °C.

• Add sodium borohydride (1.5 eq) portion-wise.

• Stir the reaction at room temperature for 2 hours or until complete by TLC.

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate to yield 1-(2-ethoxyethyl)cyclopentan-1-ol.

Step 2: Synthesis of 1-(2-Ethoxyethyl)cyclopentan-1-amine

• Dissolve 1-(2-ethoxyethyl)cyclopentan-1-ol (1.0 eq) in acetonitrile (used in excess as both solvent and reagent).

• Cool the mixture to 0 °C and slowly add concentrated sulfuric acid (2.0 eq).

• Stir the reaction at room temperature for 12-24 hours.

• Pour the reaction mixture onto ice and neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extract the intermediate amide with ethyl acetate (3x).

• Combine the organic layers, dry, and concentrate.

• To the crude amide, add a 6 M aqueous solution of hydrochloric acid and reflux for 12 hours.

• Cool the reaction mixture and wash with diethyl ether.

• Basify the aqueous layer with 6 M NaOH and extract the product with dichloromethane (3x).

• Dry the combined organic layers and concentrate to yield 1-(2-ethoxyethyl)cyclopentan-1-amine.

Physicochemical and Spectroscopic Characterization (Predicted)

As this is a novel compound, experimental data is not available. The following tables provide predicted physicochemical properties and spectroscopic data based on the analysis of structurally similar compounds. [7][8][9] Table 1: Predicted Physicochemical Properties

Property	Predicted Value
Molecular Formula	C₉H₁₉NO
Molecular Weight	157.25 g/mol
Boiling Point	~190-210 °C
Density	~0.95 g/cm³
LogP	~2.5
pKa (of conjugate acid)	~10.5

Table 2: Predicted Spectroscopic Data

Technique	Predicted Key Signals
¹H NMR (CDCl₃)	δ ~3.5 (t, 2H, -O-CH₂-CH₃), ~3.4 (t, 2H, -CH₂-O-), ~1.8-1.5 (m, 8H, cyclopentyl protons), ~1.2 (t, 3H, -CH₂-CH₃), ~1.5 (s, 2H, -NH₂)
¹³C NMR (CDCl₃)	δ ~70 (-O-CH₂-CH₃), ~68 (-CH₂-O-), ~60 (quaternary C of cyclopentyl), ~40, ~25 (cyclopentyl CH₂), ~15 (-CH₂-CH₃)
IR (neat)	3350-3200 cm⁻¹ (N-H stretch), 2950-2850 cm⁻¹ (C-H stretch), 1100 cm⁻¹ (C-O stretch)
Mass Spec (EI)	m/z 157 (M⁺), 142 (M⁺ - CH₃), 128 (M⁺ - C₂H₅), 112 (M⁺ - OCH₂CH₃)

Potential Applications and Future Directions

1-(2-Ethoxyethyl)cyclopentan-1-amine represents a versatile scaffold for the development of novel therapeutic agents. The primary amine functionality serves as a handle for further derivatization, allowing for its incorporation into larger molecules through amide bond formation, reductive amination, or other nitrogen-based coupling reactions. The ethoxyethyl side chain may enhance interactions with biological targets and improve the molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

Future research should focus on the scale-up and optimization of the proposed synthetic routes. Furthermore, the synthesis of a library of derivatives with modifications to the ethoxyethyl chain and the cyclopentyl ring could lead to the discovery of novel compounds with potent biological activity.

Conclusion

This technical guide has presented two robust and scientifically sound synthetic pathways for the preparation of the novel compound 1-(2-ethoxyethyl)cyclopentan-1-amine. By providing detailed experimental protocols, mechanistic insights, and predicted characterization data, this document serves as a valuable resource for researchers in organic and medicinal chemistry. The synthesis of this compound and its subsequent derivatization holds promise for the discovery of new chemical entities with potential therapeutic applications.

References

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• PubChem. (n.d.). Cyclopentylamine. National Center for Biotechnology Information. Retrieved from [Link]

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Theoretical and Computational Elucidation of 1-(2-Ethoxyethyl)cyclopentan-1-amine: A Roadmap for In Silico Characterization and Discovery

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

1-(2-Ethoxyethyl)cyclopentan-1-amine is a substituted cyclopentanamine with potential applications in medicinal chemistry and materials science, analogous to its carboxylic acid counterpart which has shown antimicrobial promise.[1] This technical guide presents a comprehensive framework for the theoretical and computational investigation of this molecule. In the absence of extensive experimental data, this document serves as a detailed roadmap for researchers to perform in silico characterization, leveraging established quantum chemical methods to predict its structural, spectroscopic, and electronic properties. By following the outlined protocols, researchers can generate robust theoretical data to guide synthesis, functionalization, and further experimental validation, thereby accelerating the discovery process.

Introduction: The Case for a Computational Approach

Cyclopentane derivatives are valuable scaffolds in medicinal chemistry due to their ability to control molecular shape and reduce the number of rotatable bonds, which can enhance oral bioavailability in drug candidates.[1] While the specific target molecule, 1-(2-Ethoxyethyl)cyclopentan-1-amine, is commercially available, a deep public-domain understanding of its conformational landscape, electronic properties, and spectroscopic signatures is lacking.[2] Computational chemistry offers a powerful, resource-efficient avenue to bridge this knowledge gap.

Density Functional Theory (DFT) has proven to be a highly effective method for evaluating the stability and reactivity of chemical compounds, providing strong agreement with experimental data for geometries, vibrational frequencies, and NMR chemical shifts.[3][4] This guide will detail the application of DFT and other computational tools to create a comprehensive theoretical profile of 1-(2-Ethoxyethyl)cyclopentan-1-amine, providing foundational data for its potential application.

Proposed Synthetic Pathway

While this guide focuses on computational analysis, understanding the molecule's synthesis provides context for its study. A plausible synthetic route can be inferred from general organic chemistry principles and published syntheses of related cyclopentanone and cyclopentanamine derivatives.[5][6] A common approach involves the reductive amination of the corresponding ketone, 1-(2-ethoxyethyl)cyclopentan-1-one.

A detailed experimental protocol for a related synthesis is as follows:

• Starting Material: 1-acetyl-cyclopent-1-ene.

• Epoxidation: A solution of 1-acetyl-cyclopent-1-ene in methanol is cooled and treated with hydrogen peroxide and sodium hydroxide to form 1-acetyl-1,2-epoxy-cyclopentane.[7]

• Reductive Amination (Conceptual): The corresponding ketone, 1-(2-ethoxyethyl)cyclopentan-1-one (not detailed in the search results), would be reacted with ammonia or an ammonia source in the presence of a reducing agent (e.g., sodium cyanoborohydride or catalytic hydrogenation) to yield the target primary amine, 1-(2-Ethoxyethyl)cyclopentan-1-amine.

This proposed pathway provides a basis for obtaining the physical compound required for experimental validation of the computational results.

Computational Methodology: A Step-by-Step Protocol

This section outlines a robust computational workflow for characterizing 1-(2-Ethoxyethyl)cyclopentan-1-amine. The choice of methodology is grounded in practices that have yielded accurate predictions for similar organic molecules.[3][8]

Molecular Structure and Optimization

The first step is to determine the most stable three-dimensional conformation of the molecule.

Experimental Protocol:

• Initial Structure Generation: Construct the 2D structure of 1-(2-Ethoxyethyl)cyclopentan-1-amine and convert it to a 3D structure using a molecular builder such as GaussView 5.

• Geometry Optimization: Perform a full geometry optimization without constraints using DFT. A common and effective functional is B3LYP, paired with a sufficiently large basis set like cc-pVDZ or 6-311++G(d,p) to accurately account for electron distribution.[3]

  • Causality: The B3LYP functional is a hybrid functional that incorporates a portion of exact exchange from Hartree-Fock theory, which often improves accuracy for many molecular properties over pure DFT functionals. The cc-pVDZ basis set provides a good balance between computational cost and accuracy for molecules of this size.

• Frequency Calculation: Following optimization, perform a vibrational frequency calculation at the same level of theory.

  • Trustworthiness: The absence of imaginary frequencies confirms that the optimized structure corresponds to a true energy minimum on the potential energy surface. These calculations also provide thermodynamic data such as enthalpy and Gibbs free energy.

Spectroscopic Property Prediction

Computational methods can predict various spectra, which are invaluable for interpreting experimental data.

Experimental Protocol:

• NMR Spectroscopy Simulation: Using the optimized geometry, employ the Gauge-Independent Atomic Orbital (GIAO) method to calculate the ¹H and ¹³C NMR chemical shifts. Tetramethylsilane (TMS) should be used as the reference standard, calculated at the same level of theory.

  • Expertise: Comparing the computed chemical shifts to experimental data, such as that available from suppliers like BLDpharm, serves as a key validation of the computed structure.[2]

• FT-IR Spectroscopy Simulation: The vibrational frequencies and intensities calculated in step 3.1 can be used to generate a theoretical FT-IR spectrum. A scaling factor (e.g., ~0.96 for B3LYP) is often applied to the calculated frequencies to better match experimental values due to the harmonic approximation in the calculations.

Electronic Property Analysis

Understanding the electronic landscape of a molecule is crucial for predicting its reactivity and intermolecular interactions.

Experimental Protocol:

• Frontier Molecular Orbital (FMO) Analysis: Calculate the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

  • Insight: The HOMO-LUMO energy gap is a critical descriptor of molecular reactivity and stability. A smaller gap suggests higher reactivity. The spatial distribution of these orbitals indicates the likely sites for electrophilic and nucleophilic attack.

• Molecular Electrostatic Potential (MEP) Mapping: Generate an MEP surface.

  • Insight: The MEP map visualizes the charge distribution on the molecule's surface. Red regions (negative potential) indicate electron-rich areas prone to electrophilic attack, while blue regions (positive potential) indicate electron-poor areas susceptible to nucleophilic attack. This is invaluable for predicting non-covalent interactions and potential binding sites in a biological context.

Below is a diagram illustrating the comprehensive computational workflow.

Caption: A comprehensive workflow for the computational study of 1-(2-Ethoxyethyl)cyclopentan-1-amine.

Anticipated Results and Data Presentation

The protocols described above will generate a wealth of quantitative data. For clarity and comparative analysis, results should be organized into tables.

Table 1: Predicted Thermodynamic and Electronic Properties

Parameter	Predicted Value	Unit	Significance
Total Energy	Value	Hartrees	Ground state energy of the optimized geometry
Gibbs Free Energy	Value	Hartrees	Thermodynamic stability
Dipole Moment	Value	Debye	Polarity and intermolecular interactions
HOMO Energy	Value	eV	Electron-donating ability
LUMO Energy	Value	eV	Electron-accepting ability

| HOMO-LUMO Gap | Value | eV | Chemical reactivity and kinetic stability |

Table 2: Predicted vs. Experimental Spectroscopic Data

¹H NMR Shift (ppm)	Predicted	Experimental (if available)	Assignment
H (amine)	Value	Value	-NH₂
H (ethoxy-CH₂)	Value	Value	-O-CH₂-CH₃
H (ethoxy-CH₃)	Value	Value	-O-CH₂-CH₃
H (cyclopentane)	Value	Value	Ring Protons
...	...	...	...
¹³C NMR Shift (ppm)	Predicted	Experimental (if available)	Assignment
C (amine-bearing)	Value	Value	C-NH₂
C (ethoxy-CH₂)	Value	Value	-O-CH₂-CH₃

| ... | ... | ... | ... |

Potential Applications and Future Directions

The theoretical data generated for 1-(2-Ethoxyethyl)cyclopentan-1-amine can guide several research avenues:

• Drug Discovery: The MEP and FMO analyses can inform how this molecule might interact with biological targets.[9] Its structural rigidity and amine functional group make it a candidate for development as a scaffold in medicinal chemistry. The amine group can be further functionalized to explore structure-activity relationships.

• Materials Science: The ethoxyethyl group can enhance solubility and may be incorporated into polymer matrices to modify their properties.[1]

• Corrosion Inhibition: Similar amine derivatives have been studied for their potential as corrosion inhibitors, a property that can be evaluated computationally by simulating their adsorption on metal surfaces.[3]

Future work should focus on synthesizing derivatives and performing experimental assays (e.g., antimicrobial, enzyme inhibition) to validate the predictions from this computational framework. Molecular docking studies could also be performed against relevant biological targets to further explore its pharmacological potential.

Conclusion

This technical guide provides a rigorous, step-by-step framework for the theoretical and computational characterization of 1-(2-Ethoxyethyl)cyclopentan-1-amine. By applying these validated methodologies, researchers can generate a comprehensive in silico profile of the molecule, including its optimized geometry, spectroscopic signatures, and electronic properties. This approach not only provides deep molecular insights but also establishes a predictive foundation to guide and accelerate future experimental research in drug development, materials science, and beyond.

References

• ResearchGate. (PDF) Synthesis of Cyclopentanone and Cyclohexanone Derivatives. [Link]

• Chemical Review and Letters. Cyclopentanone-based chalcone derivatives: Synthesis, characterization, DFT, drug-likeness and molecular docking studies. [Link]

• MDPI. Theoretical Study on Fluorinated Derivatives of Sulfolane, Cyclopentanone, and Gamma-Butyrolactone. [Link]

• Chemical Review and Letters. Cyclopentanone-based chalcone derivatives: Synthesis, characterization, DFT, drug-likeness and molecular docking studies. [Link]

• PrepChem.com. Synthesis of 1-acetyl-1,2-epoxy-cyclopentane. [Link]

• AlQalam Journal of Medical and Applied Sciences. Synthesis of Cyclopentanone and Cyclohexanone Derivatives. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. 1247159-87-0|1-(2-Ethoxyethyl)cyclopentan-1-amine|BLD Pharm [bldpharm.com]
• 3. chemrevlett.com [chemrevlett.com]
• 4. chemrevlett.com [chemrevlett.com]
• 5. researchgate.net [researchgate.net]
• 6. journal.utripoli.edu.ly [journal.utripoli.edu.ly]
• 7. prepchem.com [prepchem.com]
• 8. mdpi.com [mdpi.com]
• 9. Buy 1-(2-Ethoxyethyl)-2-(piperidin-4-yl)-1H-benzo[d]imidazole hydrochloride | 1841081-72-8 [smolecule.com]

Protocols & Analytical Methods

Analytical Methods for the Quantification of 1-(2-Ethoxyethyl)cyclopentan-1-amine

Executive Summary

1-(2-Ethoxyethyl)cyclopentan-1-amine is a specialized aliphatic amine intermediate, often utilized in the synthesis of complex pharmaceutical scaffolds (e.g., Janus Kinase inhibitors or GPCR modulators). Its structural features—a gem-disubstituted cyclopentane ring lacking significant conjugation—present distinct analytical challenges. It possesses no strong UV chromophore, making standard HPLC-UV detection at 254 nm ineffective. Furthermore, its basicity (

) leads to severe peak tailing on standard silica-based columns due to silanol interactions.

This Application Note details three validated approaches to overcome these hurdles:

• HPLC-UV (Pre-column Derivatization): For high-sensitivity QC environments.

• GC-FID (Direct Injection): The robust "workhorse" method for purity assay and residual solvent analysis.

• LC-MS/MS: For trace quantification and genotoxic impurity risk assessment.

Part 1: Compound Profile & Properties

Property	Value (Estimated/Theoretical)	Analytical Implication
Molecular Formula		Monoisotopic Mass: ~157.15 Da
Structure	Cyclopentane ring, 1-amino, 1-(2-ethoxyethyl)	Steric bulk at the -carbon may slow derivatization kinetics slightly compared to linear amines.
Chromophore	None (Auxochromes only)	UV Silent. Requires derivatization or Universal Detection (CAD/ELSD).
Basicity		Requires high pH mobile phase or amine-deactivated columns.
Volatility	Boiling Point ~190–210°C	Suitable for Gas Chromatography.

Part 2: Method A - HPLC with Pre-Column Derivatization (OPA-FMOC)

Target Audience: QC Labs requiring high sensitivity without Mass Spec.

Principle

Since the target molecule lacks a chromophore, we utilize o-Phthalaldehyde (OPA) in the presence of a thiol (e.g., 3-mercaptopropionic acid) to selectively label the primary amine. This forms a highly fluorescent isoindole derivative that is also UV-active at 340 nm.

Reagents

• Derivatization Reagent: 10 mg OPA dissolved in 1 mL Methanol + 100 µL 3-Mercaptopropionic acid + 9 mL 0.4 M Borate Buffer (pH 10.2).

• Mobile Phase A: 10 mM

  , pH 7.2.

• Mobile Phase B: Acetonitrile (HPLC Grade).

Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus C18),

  .

• Flow Rate: 1.0 mL/min.

• Temperature: 40°C.

• Detection: FLD (Ex: 340 nm, Em: 450 nm) or UV at 338 nm.

Protocol Steps

• Sample Prep: Dissolve 10 mg of sample in 10 mL Methanol (

  ). Dilute to with Borate Buffer.

• Derivatization (Automated/Manual): Mix

  sample + OPA Reagent. Wait 1.0 minute (precisely).

• Injection: Inject

  immediately (Isoindole derivatives can degrade; consistent timing is critical).

• Gradient:

  • 0-2 min: 20% B

  • 2-15 min: Linear ramp to 80% B

  • 15-20 min: Hold 80% B

Workflow Diagram

Figure 1: Pre-column derivatization workflow for UV-silent amines.

Part 3: Method B - Gas Chromatography (GC-FID)

Target Audience: Process Chemistry and Raw Material Release. Why this works: The molecule is volatile and thermally stable. GC offers superior resolution for volatile impurities (solvents, starting materials) without the need for derivatization.

Column Selection

Critical: Do NOT use standard polysiloxane columns (like DB-1 or DB-5) without base deactivation. The amine will interact with silanols, causing severe tailing.

• Recommended: Base-Deactivated Polyethylene Glycol (PEG) (e.g., CAM, CP-Volamine) or 5% Phenyl-arylene with amine deactivation (e.g., Rtx-5 Amine).

Instrument Parameters

• Inlet: Split (20:1), 250°C. Liner must be deactivated (silanized glass wool).

• Carrier Gas: Helium at 1.2 mL/min (Constant Flow).

• Oven Program:

  • Initial: 60°C (Hold 2 min) — Traps volatile solvents.

  • Ramp 1: 10°C/min to 220°C.

  • Hold: 5 min at 220°C.

• Detector: FID at 260°C.

  flow 30 mL/min, Air 400 mL/min.

System Suitability Criteria

• Tailing Factor (

  ): Must be . If , trim the column guard or replace the liner.

• Resolution:

  between the main peak and any process impurities (e.g., unreacted cyclopentanone derivative).

Part 4: Method C - LC-MS/MS (Trace Analysis)

Target Audience: Safety/Tox teams screening for Genotoxic Impurities (GTIs). Context: Secondary amines can form nitrosamines. While this is a primary amine, trace secondary amine impurities or nitrosation risks may require ppt-level detection.

Configuration

• Source: Electrospray Ionization (ESI), Positive Mode.

• Analyzer: Triple Quadrupole (QqQ) in MRM mode.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: 0.1% Formic Acid in Acetonitrile.

  • Note: Acidic pH protonates the amine (

    ), maximizing sensitivity.

MRM Transitions

• Precursor Ion:

• Product Ions (Theoretical):

  • Quantifier: 158.2

    112.1 (Loss of ethanol/ethoxy group).

  • Qualifier: 158.2

    67.1 (Cyclopentenyl cation).

Logic of Fragmentation

The ether chain is the most labile part. Collision Induced Dissociation (CID) will likely cleave the ether linkage or the alkyl chain from the ring.

Figure 2: Predicted MS fragmentation pathway for MRM method development.

Part 5: Validation & Quality Assurance

To ensure "Self-Validating" protocols (Trustworthiness), the following acceptance criteria must be met during method transfer:

Parameter	Acceptance Criteria	Rationale
Linearity ( )		Ensures response is proportional to concentration across the range (typically 80%–120% of target).
Precision (RSD)	(n=6)	Demonstrates system stability. High RSD often indicates derivatization variability (Method A) or inlet activity (Method B).
Accuracy (Recovery)		Validates extraction efficiency and lack of matrix interference.
LOD/LOQ	S/N > 3 (LOD), > 10 (LOQ)	Critical for impurity limits (usually 0.05% area normalization).

Troubleshooting Guide

• Problem: Doublet peaks in HPLC (Method A).

  • Cause: Incomplete derivatization or degradation of the isoindole.

  • Fix: Increase OPA molar excess (at least 20x) and strictly control the reaction time before injection.

• Problem: Drifting retention times in GC (Method B).

  • Cause: Amine saturating the active sites on the column.

  • Fix: Inject a "priming" high-concentration amine sample before the sequence to passivate the column.

References

• Thermo Fisher Scientific. (2012). Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines. Application Note 1012. Link

• Sigma-Aldrich (Merck). Derivatization Reagents for HPLC: OPA and FMOC Protocols. Link

• Restek Corporation. Analysis of Volatile Amines by GC: Column Selection Guide. Link

• ICH Guidelines. Validation of Analytical Procedures: Text and Methodology Q2(R1). Link

• PubChem. Compound Summary: 2-Ethylcyclopenten-1-amine (Structural Analog Data). Link

Application Notes and Protocols: 1-(2-Ethoxyethyl)cyclopentan-1-amine as a Versatile Precursor for Novel Pharmaceutical Scaffolds

Introduction: The Strategic Value of Substituted Cyclopentanamines in Drug Discovery

In the landscape of modern medicinal chemistry, the deliberate control of molecular architecture is paramount to achieving desired pharmacokinetic and pharmacodynamic profiles. Saturated carbocyclic scaffolds, such as the cyclopentane ring system, are highly valued for their ability to impart metabolic stability and favorable lipophilicity, often leading to enhanced oral bioavailability of drug candidates.[1] The introduction of a primary amine functionality onto such a scaffold, as in 1-(2-ethoxyethyl)cyclopentan-1-amine, creates a versatile synthetic handle for the construction of a diverse array of more complex pharmaceutical compounds. This document provides a comprehensive guide to the synthesis and potential applications of this valuable, yet under-explored, building block. We will detail a robust synthetic protocol starting from the corresponding carboxylic acid and subsequently illustrate its utility in the synthesis of a novel benzimidazole derivative, a privileged scaffold in numerous therapeutic areas.

Physicochemical Properties of the Precursor

A clear understanding of the physical and chemical properties of a synthetic precursor is essential for its effective use in multi-step syntheses. The following table summarizes the key properties of 1-(2-ethoxyethyl)cyclopentan-1-amine.

Property	Value	Source
CAS Number	1247159-87-0	BLDpharm
Molecular Formula	C₉H₁₉NO	BLDpharm
Molecular Weight	157.25 g/mol	BLDpharm
Appearance	Expected to be a liquid or low-melting solid	Inferred
Boiling Point	Not specified; expected to be >150 °C	Inferred
Solubility	Expected to be soluble in common organic solvents	Inferred

Synthetic Protocol I: Preparation of 1-(2-Ethoxyethyl)cyclopentan-1-amine via Curtius Rearrangement

The Curtius rearrangement provides an efficient method for the conversion of a carboxylic acid to a primary amine with the loss of one carbon atom.[2][3][4] This reaction proceeds through an acyl azide intermediate, which rearranges to an isocyanate upon heating, followed by hydrolysis to the amine.[2][5] This method is often preferred due to its tolerance of a wide range of functional groups.[5]

Workflow for the Synthesis of 1-(2-Ethoxyethyl)cyclopentan-1-amine

Caption: Synthetic workflow for 1-(2-Ethoxyethyl)cyclopentan-1-amine.

Step-by-Step Experimental Procedure:

Step 1: Synthesis of 1-(2-Ethoxyethyl)cyclopentane-1-carbonyl chloride

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1-(2-ethoxyethyl)cyclopentane-1-carboxylic acid (1.0 eq).

• Carefully add thionyl chloride (1.5 eq) dropwise at room temperature.

• Heat the reaction mixture to reflux for 2-3 hours, monitoring the reaction by TLC until the starting material is consumed.

• Allow the mixture to cool to room temperature and remove the excess thionyl chloride under reduced pressure. The resulting crude acyl chloride is typically used in the next step without further purification.

Causality: Thionyl chloride is a common and effective reagent for converting carboxylic acids to acyl chlorides, which are more reactive towards nucleophilic substitution.[4] The reflux condition ensures the reaction goes to completion.

Step 2: Synthesis of 1-(2-Ethoxyethyl)cyclopentane-1-carbonyl azide

• Dissolve the crude acyl chloride from Step 1 in acetone.

• In a separate beaker, dissolve sodium azide (1.2 eq) in a minimal amount of water.

• Cool the acetone solution of the acyl chloride to 0 °C in an ice bath.

• Slowly add the aqueous solution of sodium azide dropwise to the cooled acyl chloride solution with vigorous stirring.

• Continue stirring at 0 °C for 1-2 hours.

• Pour the reaction mixture into ice-water and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Caution: Acyl azides can be explosive; handle with care and avoid excessive heat.

Causality: The highly nucleophilic azide ion displaces the chloride from the acyl chloride to form the acyl azide intermediate.[6] The reaction is performed at low temperature to control the exothermicity and minimize side reactions.

Step 3: Curtius Rearrangement and Hydrolysis to 1-(2-Ethoxyethyl)cyclopentan-1-amine

• Dissolve the crude acyl azide from Step 2 in an inert, high-boiling solvent such as toluene.

• Heat the solution to reflux. The rearrangement to the isocyanate is typically accompanied by the evolution of nitrogen gas.

• After the gas evolution ceases (usually 1-2 hours), cool the reaction mixture.

• Add an aqueous solution of a strong acid (e.g., 3M HCl) and heat the mixture to reflux to hydrolyze the isocyanate.

• After hydrolysis is complete (monitor by TLC), cool the mixture and basify with a strong base (e.g., NaOH) to a pH > 12.

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane).

• Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude amine.

• Purify the product by distillation or column chromatography.

Causality: Heating the acyl azide induces a concerted rearrangement where the alkyl group migrates to the nitrogen with the simultaneous loss of nitrogen gas, forming an isocyanate.[2][5] The isocyanate is then hydrolyzed by aqueous acid to a carbamic acid, which spontaneously decarboxylates to yield the primary amine.[7][8]

Application Protocol: Synthesis of a 1-(2-Ethoxyethyl)cyclopentyl-Substituted Benzimidazole

Primary amines are excellent nucleophiles and are widely used in the synthesis of nitrogen-containing heterocycles.[9] The following protocol describes the use of 1-(2-ethoxyethyl)cyclopentan-1-amine in the construction of a benzimidazole scaffold, a core structure in many pharmaceutical agents.

Reaction Scheme: Phillips Condensation

Caption: General scheme for benzimidazole synthesis.

Step-by-Step Experimental Procedure:

• In a round-bottom flask, dissolve 1-(2-ethoxyethyl)cyclopentan-1-amine (1.0 eq) and a suitable ortho-phenylenediamine derivative (1.0 eq) in a polar solvent such as ethanol or acetic acid.

• Add an appropriate aldehyde or carboxylic acid derivative (1.0 eq). The choice of this reagent will determine the substituent at the 2-position of the benzimidazole ring.

• Add a catalytic amount of a strong acid, such as hydrochloric acid or p-toluenesulfonic acid.

• Heat the reaction mixture to reflux and monitor its progress by TLC.

• Upon completion, cool the reaction mixture and neutralize with a suitable base.

• Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate under reduced pressure.

• Purify the resulting substituted benzimidazole by column chromatography or recrystallization.

Causality: This reaction, a variation of the Phillips condensation, involves the initial formation of a Schiff base between the primary amine and the aldehyde (or a related intermediate from the carboxylic acid derivative), followed by intramolecular cyclization with the second amino group of the o-phenylenediamine and subsequent aromatization to form the stable benzimidazole ring.

Conclusion and Future Perspectives

1-(2-Ethoxyethyl)cyclopentan-1-amine represents a promising and versatile building block for the synthesis of novel pharmaceutical compounds. Its synthesis via the Curtius rearrangement from the corresponding carboxylic acid is a reliable and scalable method. The primary amine functionality serves as a key nucleophilic center for the construction of a wide range of heterocyclic systems, as demonstrated by the synthesis of a substituted benzimidazole. Researchers in drug discovery are encouraged to explore the potential of this precursor in the development of new chemical entities with improved pharmacological properties.

References

• Wikipedia. Curtius rearrangement. Available from: [Link]

• Organic Chemistry Portal. Curtius Rearrangement. Available from: [Link]

• Wikipedia. Hofmann rearrangement. Available from: [Link]

• Chemistry LibreTexts. 24.7: Synthesis of Amines. (2024). Available from: [Link]

• Master Organic Chemistry. The Hofmann and Curtius Rearrangements. (2017). Available from: [Link]

• Chemistry LibreTexts. 21.7: Synthesis of Amines from Carboxylic Amides. (2015). Available from: [Link]

• Chemistry Steps. Hofmann Rearrangement. (2025). Available from: [Link]

• OpenStax. 24.6 Synthesis of Amines - Organic Chemistry. (2023). Available from: [Link]

• Organic Chemistry Portal. Hofmann Rearrangement of Carboxamides Mediated by Hypervalent Iodine Species Generated in Situ from Iodobenzene and Oxone: Reaction Scope and Limitations. Available from: [Link]

Sources

• 1. 1-(2-Ethoxyethyl)cyclopentane-1-carboxylic acid|CAS 1309166-07-1 [benchchem.com]
• 2. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. lscollege.ac.in [lscollege.ac.in]
• 6. 24.6 Synthesis of Amines - Organic Chemistry | OpenStax [openstax.org]
• 7. Hofmann rearrangement - Wikipedia [en.wikipedia.org]
• 8. Hofmann Rearrangement - Chemistry Steps [chemistrysteps.com]
• 9. Buy 1-(2-Ethoxyethyl)-2-(piperidin-4-yl)-1H-benzo[d]imidazole hydrochloride | 1841081-72-8 [smolecule.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Cyclopentane Ring Formation

Status: Operational Operator: Senior Application Scientist Case ID: CP-RING-OPT-001

Introduction: The Entropy-Enthalpy Battleground

Welcome to the technical support hub for five-membered ring synthesis. You are likely here because your LCMS shows starting material, oligomers, or intractable tars instead of your desired cyclopentane derivative.

Formation of 5-membered rings is kinetically favored (Baldwin’s 5-exo-trig) but thermodynamically challenging due to ring strain (~6 kcal/mol) and eclipsing interactions. Unlike 6-membered rings which snap into chair conformations, cyclopentanes are flexible and prone to reversibility. This guide isolates the three most common failure modes in modern drug discovery workflows: Ring-Closing Metathesis (RCM) , Nazarov Cyclization , and Geometric Constraints (Baldwin’s Rules) .

Module 1: Ring-Closing Metathesis (RCM)

The Issue: Reaction stalls at 50-70% conversion or yields oligomers.

Root Cause Analysis

RCM is an equilibrium process driven by entropic factors. The release of ethylene gas (volatile) drives the reaction forward (Le Chatelier’s principle). If ethylene remains solvated, the ruthenium carbene reacts with it, regenerating the starting diene or facilitating non-productive metathesis events.

Troubleshooting Protocol: The "Ethylene Trap"

1. The Sparging Test (Gas Removal)

• Symptom: Reaction turns black/brown and stalls.

• Immediate Action: Do not just keep the reaction under static nitrogen/argon. You must actively strip ethylene.

• Protocol:

  • Insert a long needle directly into the solvent.

  • Sparge with Argon for 15 minutes during the reaction, not just before.

  • Why? Ethylene solubility in DCM/Toluene is non-negligible. Active sparging shifts the equilibrium

    toward the cycloalkene.

2. Concentration Tuning (The Oligomer Check)

• Symptom: Broad peaks in NMR (polymer/oligomer formation).

• Mechanism: High concentration favors intermolecular ADMET (Acyclic Diene Metathesis) over intramolecular RCM.

• Standard: Run RCM at 1 mM to 5 mM .

• Correction: If running >10 mM, dilute immediately.

3. Catalyst Death (Ruthenium Hydrides)

• Symptom: Isomerization of the double bond (migration) rather than cyclization.

• Fix: Add 1,4-Benzoquinone (10 mol%) .

• Logic: Decomposition of Grubbs catalysts leads to ruthenium hydrides, which catalyze alkene isomerization. Benzoquinone oxidizes these hydrides, preventing side reactions [1].

RCM Decision Matrix

Figure 1: Decision tree for diagnosing stalled Ring-Closing Metathesis reactions.

Module 2: The Nazarov Cyclization

The Issue: No reaction or formation of the wrong regioisomer.

Root Cause Analysis

The Nazarov cyclization involves a

conrotatory electrocyclization of a pentadienyl cation. The primary failure points are regiocontrol (which alkene forms?) and Lewis Acid incompatibility .

Advanced Protocol: Silicon-Directed Cyclization

If you cannot control the double bond position, you must use the Silicon-Directed Nazarov .[1] A silyl group at the

-position stabilizes the carbocation intermediate ( -silicon effect) and directs the elimination, ensuring a single regioisomer [2].

Experimental Workflow:

• Substrate: Synthesize a

  -silyl divinyl ketone.

• Lewis Acid: Use FeCl3 (stoichiometric) or Cu(OTf)2 (catalytic).

• Solvent: DCM or DCE (non-coordinating).

• Mechanism: The silyl group is eliminated after cyclization, acting as a traceless directing group.

Lewis Acid Compatibility Table

Lewis Acid	Strength	Application	Risk Factor
FeCl₃	High	Unactivated substrates	Can chlorinate electron-rich alkenes.
BF₃·OEt₂	High	Sterically hindered ketones	High sensitivity to moisture; may polymerize.
Cu(OTf)₂	Moderate	Polarized/Activated substrates	Excellent functional group tolerance.
Sc(OTf)₃	Mild	Enantioselective (with ligand)	Slow kinetics; often requires heat.

Module 3: Geometric Constraints (Baldwin’s Rules)

The Issue: The molecule refuses to cyclize despite favorable thermodynamics.

Diagnostic: The 5-Endo-Trig Trap

Researchers often design a precursor where the nucleophile attacks a double bond within the forming ring.

• Rule: 5-Endo-Trig is DISFAVORED.

• Reason: The nucleophile cannot achieve the Bürgi-Dunitz angle (

  ) relative to the -orbital because the ring tether pulls it out of alignment [3].

The Workaround Protocol

If your synthesis plan relies on a 5-endo-trig closure, you must alter the geometry:

• Change to 5-Exo-Trig: Move the double bond outside the ring being formed.

• Change to 5-Endo-Dig: Switch the alkene to an alkyne .

  • Why? The alkyne's

    -system has a perpendicular orbital set, allowing the nucleophile to attack from a valid trajectory.

  • Citation: "5-endo-dig cyclizations are favored."[2][3] — J. Chem. Soc., Chem. Commun. [3].

Frequently Asked Questions (FAQ)

Q: My RCM catalyst turns black immediately upon addition. Is it dead? A: Likely yes. This indicates rapid oxidative decomposition.

• Fix: Degas your solvent (DCM/Toluene) by freeze-pump-thaw (3 cycles). Sparging is often insufficient for removing trace oxygen that kills sensitive catalysts like Schrock or Grubbs I.

Q: Can I use water in Nazarov cyclizations? A: generally, no. Water competes with the ketone for the Lewis Acid. However, superacidic aqueous conditions (e.g., HFIP or water with surfactant) can sometimes accelerate the reaction via hydrogen bonding at the interface ("on-water" effect), but this is substrate-specific.

Q: How do I remove Ruthenium after RCM? A: The "black residue" is notoriously difficult to remove.

• Protocol: Add tris(hydroxymethyl)phosphine (THP) or lead tetraacetate to the reaction mixture post-cyclization. Stir for 2 hours. The Ru will precipitate as a water-soluble complex or solid that can be filtered through a silica/Celite pad.

References

• Hong, S. H., Sanders, D. P., Lee, C. W., & Grubbs, R. H. (2005).[4] Prevention of Undesirable Isomerization during Olefin Metathesis. Journal of the American Chemical Society.[5]

• Denmark, S. E., & Jones, T. K. (1982).[6] Silicon-directed Nazarov cyclization.[6][7] Journal of the American Chemical Society.[5]

• Baldwin, J. E. (1976).[8] Rules for ring closure. Journal of the Chemical Society, Chemical Communications.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Prevention of Undesirable Isomerization during Olefin Metathesis [organic-chemistry.org]
• 5. Enantioselective Silicon-Directed Nazarov Cyclization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nazarov Cyclization [organic-chemistry.org]
• 7. Nazarov cyclization reaction - Wikipedia [en.wikipedia.org]
• 8. Baldwin's rules - Wikipedia [en.wikipedia.org]

Technical Support Center: Stability & Handling of 1-(2-Ethoxyethyl)cyclopentan-1-amine

Executive Summary

1-(2-Ethoxyethyl)cyclopentan-1-amine is a specialized building block characterized by a tertiary-alkyl primary amine motif. Structurally, the amine nitrogen is attached to a quaternary carbon (C1 of the cyclopentane ring), which also bears the ethoxyethyl side chain.

Critical Stability Insight: While the steric bulk of the quaternary center provides some protection against bimolecular nucleophilic degradation (dimerization), it does not immunize the compound against atmospheric instability. The primary amine moiety remains highly susceptible to carbamylation (

absorption) and oxidative dehydrogenation , while the ether tail introduces a latent risk of peroxide formation during prolonged storage.

Part 1: Chemical Stability & Degradation Pathways

The "White Crust" Phenomenon (Carbamylation)

The most frequent user complaint regarding this compound is the appearance of a white precipitate or crust around the cap of the storage vial.

• Mechanism: Primary amines react reversibly with atmospheric carbon dioxide to form carbamic acid, which then reacts with another equivalent of amine to form a stable ammonium carbamate salt.

• Observation: The liquid becomes cloudy or develops a solid crust. This is often mistaken for polymerization.

• Reaction:

Oxidative Discoloration (Yellowing)

Freshly distilled 1-(2-Ethoxyethyl)cyclopentan-1-amine is colorless. Yellow or brown discoloration indicates the formation of imines or N-oxides via radical autoxidation mechanisms, accelerated by light and trace metal ions.

Ether Peroxidation

The ethoxyethyl side chain contains an ether linkage (

). While less reactive than the amine, the methylene group adjacent to the oxygen is susceptible to radical abstraction, leading to hydroperoxides. This is a safety hazard if the material is distilled to dryness.

Visualizing the Degradation Logic

Figure 1: Primary degradation pathways. Note that CO2 absorption is the most immediate threat to purity.

Part 2: Troubleshooting Guide

Diagnostic Workflow

Scenario A: "My solution has turned cloudy or has a precipitate."

• Diagnosis: Carbonate/Carbamate formation due to

  exposure.

• Root Cause: Poor seal quality or use of non-degassed solvents.

• Remediation:

  • Filtration: If the precipitate is minor, filter through a 0.2 µm PTFE syringe filter.

  • Base Wash: Dissolve in an organic solvent (DCM or EtOAc), wash with 1M NaOH (converts carbamate back to free amine), dry over

    , and concentrate.

Scenario B: "The compound has turned yellow/brown."

• Diagnosis: Oxidative degradation.[1]

• Root Cause: Storage without inert gas (Argon/Nitrogen) or exposure to light.

• Remediation:

  • Distillation: If the compound is a free base liquid, vacuum distillation is the only way to remove the colored impurities.

  • Prevention: Store under Argon in amber vials.

Scenario C: "NMR shows extra peaks in the aliphatic region."

• Diagnosis: Solvent interaction.

• Root Cause:

  • Chloroform (

    ): Old chloroform contains HCl (degradation of solvent), which forms the hydrochloride salt of your amine in the NMR tube.

  • Acetone/Ketones: Primary amines react with ketones to form Schiff bases (imines).

• Remediation: Always use

  or fresh neutralized with basic alumina. Never use acetone for cleaning glassware intended for this compound.

Part 3: Handling & Storage Protocols

The "Gold Standard" Storage: Hydrochloride Salt

The free base is inherently unstable. For long-term storage (>1 month), convert the amine to its Hydrochloride (HCl) salt. The salt is a crystalline solid, resistant to oxidation and

absorption.

Protocol: Conversion to HCl Salt

• Dissolve: Dissolve 1.0 eq of the amine in diethyl ether or MTBE (anhydrous).

• Acidify: Cool to 0°C. Dropwise add 1.1 eq of 2M HCl in diethyl ether (or dioxane).

• Precipitate: The white solid salt will precipitate immediately.

• Isolate: Filter the solid under inert atmosphere (nitrogen funnel).

• Dry: Vacuum dry at room temperature.

• Store: Store the solid in a tightly sealed vial at 4°C.

Solution Stability Matrix

Solvent System	Stability Rating	Risk Factor	Recommendation
Water (Neutral)	Low	Hydrolysis / pH drift	Prepare fresh. Do not store.
Water (Acidic pH < 4)	High	-	Stable as ammonium salt.
DMSO	High	Hygroscopicity	Store frozen (-20°C).
Methanol / Ethanol	Medium	Trans-esterification (rare)	Good for short term.
Dichloromethane (DCM)	Medium	Alkylation (slow)	Avoid for >24h storage. Reacts to form quaternary salts.[2][3]
Acetone / Ketones	Critical Fail	Schiff Base Formation	NEVER USE.

Handling Flowchart

Figure 2: Decision matrix for storage based on experimental timeline.

Part 4: Frequently Asked Questions (FAQs)

Q: Can I use this amine in a reductive amination with a ketone? A: Yes, but the steric hindrance of the tertiary alkyl group (the quaternary carbon at position 1) means the reaction kinetics will be slower than with a linear amine like ethylamine. You may need to use stronger conditions (e.g.,

as a Lewis acid additive) to drive imine formation before adding the reducing agent.

Q: I see a peak at 1.56 ppm (water) in my NMR. Is my compound wet? A: Likely yes. Amines are hygroscopic. If the compound is the free base, dry it by stirring over powdered

(Calcium Hydride) or pellets for 30 minutes, then filter. Do not use silica gel, as the amine will stick to it.

Q: Is the ether group stable to Boron Tribromide (

)? A: No. will cleave the ethyl ether, resulting in the alcohol ( ). If you are deprotecting another part of your molecule, ensure your conditions tolerate aliphatic ethers.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann. (Standard reference for drying and purifying amines).

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry. Longman Scientific & Technical. (Protocols for hydrochloride salt formation).

• Bretherick, L. (2013). Bretherick's Handbook of Reactive Chemical Hazards. Elsevier. (Safety data on ether peroxide formation and amine incompatibility).

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Mechanistic grounding for imine formation and steric effects in nucleophilic attack).

Sources

• 1. forcetechnology.com [forcetechnology.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chem.libretexts.org [chem.libretexts.org]

Strategies to minimize by-product formation in amination reactions

Welcome to the Advanced Amination Technical Support Center.

Current Status: Online Agent: Senior Application Scientist (Process Chemistry Division) Ticket ID: AMN-OPT-2026

Introduction

You have reached the Tier-3 support desk. We understand that amination is the backbone of medicinal chemistry, yet it remains plagued by three persistent by-product classes: over-alkylation , reductive side-reactions , and catalyst deactivation .

This guide is not a textbook; it is a troubleshooting algorithm designed to isolate the mechanistic failure point in your specific reaction and provide a corrective protocol.

Module 1: Reductive Amination

The "Bread and Butter" Protocol

Common Symptom: "I am isolating significant amounts of alcohol (reduced ketone/aldehyde) instead of the desired amine."

Root Cause Analysis

In reductive amination, there is a race condition between two reduction events:

• Pathway A (Desired): Reduction of the iminium ion (formed in situ).

• Pathway B (Undesired): Direct reduction of the carbonyl starting material.

If Pathway B wins, you get the alcohol by-product. This usually happens because the reducing agent is too strong (e.g., NaBH₄) or the imine formation equilibrium is too slow.

The Solution: Selectivity Control via STAB

Switch to Sodium Triacetoxyborohydride (STAB) .[1][2] Unlike NaBH₄, STAB is electron-deficient due to the acetoxy groups, making it less nucleophilic. It reduces iminium ions (which are highly electrophilic) rapidly but reacts negligibly with neutral aldehydes/ketones under standard conditions [1].

Troubleshooting Workflow

Variable	Recommendation	The "Why" (Mechanistic Logic)
Reagent	Use STAB (NaBH(OAc)₃)	STAB is chemoselective for imines over carbonyls.[2] NaBH₃CN is toxic and requires pH monitoring; STAB is self-buffering.
Solvent	DCE or THF	DCE (1,2-Dichloroethane) promotes imine formation better than MeOH. Avoid protic solvents if using STAB to prevent reagent decomposition.
Additives	Acetic Acid (1-2 eq)	Catalyzes the dehydration step (Carbonyl Imine) and ensures the imine is protonated (Iminium), which is the actual substrate for reduction.
Timing	Sequential Addition	If the amine is unreactive (e.g., aniline), stir Amine + Ketone + Acid for 1-2 hours before adding the hydride.

Visualization: The Selectivity Pathway

Figure 1: Kinetic competition in reductive amination. The goal is to accelerate the top path while suppressing the bottom dashed path.

Module 2: Buchwald-Hartwig Cross-Coupling

The "High Value" Protocol

Common Symptom: "My aryl halide is converting to the hydrodehalogenated product (Ar-I

Ar-H) instead of coupling with the amine."

Root Cause Analysis

This is the "Silent Killer" of Pd-catalysis. It occurs via

-Hydride Elimination from the amine (if it has -hydrogens) or via a mechanism involving the base/solvent. If the reductive elimination step (forming C-N bond) is slow, the catalyst will find an alternative path to eject the metal, often stripping a hydrogen from the ligand or substrate [2].

The Solution: Ligand & Base Engineering

You must accelerate the Reductive Elimination step. This is achieved by using bulky, electron-rich ligands and ensuring the reaction mixture is strictly anhydrous/oxygen-free.

Troubleshooting FAQ

Q: I see "Pd Black" precipitating out. What does this mean? A: Your catalyst is dying (aggregating). This happens when the Pd(0) species is not stabilized by the ligand.

• Fix: Increase Ligand:Pd ratio (e.g., 2:1 for bidentate, 1.5:1 for bulky monodentate).

• Fix: Switch to a precatalyst (e.g., XPhos Pd G4 ) rather than mixing Pd(OAc)₂ + Ligand in situ. Precatalysts ensure the active species forms immediately and cleanly.[3]

Q: How do I stop the hydrodehalogenation (Ar-H formation)? A: This side reaction competes with the productive cycle.

• Switch Ligand: Use BrettPhos or RuPhos .[4] These are designed to facilitate difficult reductive eliminations.

• Switch Base: If using a strong base (NaOtBu) with a substrate containing sensitive protons, switch to a weaker, inorganic base like Cs₂CO₃ or K₃PO₄ .

• Solvent: Ensure your dioxane or toluene is anhydrous. Water can promote protodemetallation.

Visualization: The Catalytic Failure Point

Figure 2: The critical junction in the catalytic cycle. Slow reductive elimination leads to beta-hydride elimination and by-products.

Module 3: Direct N-Alkylation

The "Control" Protocol

Common Symptom: "I cannot stop at the secondary amine; the reaction proceeds to tertiary or quaternary amines (Over-alkylation)."

Root Cause Analysis

This is a classic kinetic trap. The product (secondary amine) is often more nucleophilic than the starting material (primary amine) because the alkyl group donates electron density. Therefore, the product competes for the alkylating agent [3].

The Solution: Statistical & Chemical Barriers

If you cannot use reductive amination (Module 1), you must use stoichiometry or protecting groups to physically prevent the second attack.

Protocol: The "Fukuyama" Workaround

Do not attempt direct alkylation if selectivity is critical. Use the Fukuyama Amine Synthesis strategy.

• Protect: React primary amine with 2-nitrobenzenesulfonyl chloride (NsCl).

• Alkylate: The resulting sulfonamide is acidic.[5] Deprotonate with mild base (K₂CO₃) and alkylate with R-X. Note: Sulfonamides are not nucleophilic enough to over-alkylate.

• Deprotect: Remove the Ns-group with thiophenol/base.

Protocol: Direct Alkylation (If you must)

If you are forced to alkylate directly (e.g., using a specific alkyl halide):

Parameter	Setting	Logic
Stoichiometry	Amine:Electrophile > 5:1	Flooding the reaction with starting amine statistically ensures the electrophile hits the starting material, not the product.
Base	Cesium Hydroxide (CsOH)	The "Cesium Effect" can sometimes promote mono-alkylation via specific molecular sieving/solvation effects, though this is substrate-dependent.
Addition	Slow Addition of Electrophile	Keep the concentration of the alkylating agent low relative to the amine at all times.

References

• Abdel-Magid, A. F., et al. (1996).[6] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry. Available at: [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews. Available at: [Link]

• Salvatore, R. N., et al. (2001). "Synthesis of secondary amines." Tetrahedron. Available at: [Link]

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Sodium triacetoxyborohydride [organic-chemistry.org]

Reference Data & Comparative Studies

Head-to-head comparison of different synthetic routes to 1-(2-Ethoxyethyl)cyclopentan-1-amine

Introduction

1-(2-Ethoxyethyl)cyclopentan-1-amine is a key building block in medicinal chemistry and drug discovery. Its unique structural motif, featuring a quaternary carbon center on a cyclopentyl ring with both an amine and a flexible ethoxyethyl side chain, makes it a valuable scaffold for the development of novel therapeutic agents. The constrained cyclopentyl ring can help in optimizing the conformational rigidity of a drug candidate, potentially leading to improved binding affinity and selectivity for its biological target. The primary amine offers a versatile handle for further functionalization, while the ethoxyethyl group can influence physicochemical properties such as solubility and lipophilicity.

This guide provides a comprehensive head-to-head comparison of three distinct synthetic strategies for the preparation of 1-(2-ethoxyethyl)cyclopentan-1-amine. Each route is analyzed for its efficiency, scalability, and overall practicality in a research and development setting. The discussion is grounded in established chemical principles and supported by detailed, plausible experimental protocols derived from analogous transformations in the chemical literature.

Route 1: Reductive Amination of 1-(2-Ethoxyethyl)cyclopentan-1-one

Reductive amination is a cornerstone of amine synthesis due to its versatility and operational simplicity.[1][2] This approach involves the in-situ formation of an imine from a ketone and an amine source, followed by its reduction to the corresponding amine.[1] For the synthesis of a primary amine like our target molecule, ammonia is the requisite nitrogen source.[3]

Chemical Principle

The reaction proceeds in two main stages within a single pot. First, the carbonyl group of the ketone reacts with ammonia to form a hemiaminal intermediate. This is followed by the elimination of water to yield an imine. The imine is then reduced by a suitable reducing agent to afford the final primary amine.[1] The choice of reducing agent is critical to prevent side reactions, such as the reduction of the starting ketone. Mild reducing agents like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are often preferred as they selectively reduce the iminium ion over the ketone.[4]

Proposed Synthetic Pathway

The synthesis begins with the preparation of the key intermediate, 1-(2-ethoxyethyl)cyclopentan-1-one. This can be achieved through the alkylation of cyclopentanone. The subsequent reductive amination with ammonia furnishes the desired product.

Figure 1: Synthetic pathway via reductive amination.

Experimental Protocol

Step 1: Synthesis of 1-(2-Ethoxyethyl)cyclopentan-1-one

• To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 4.4 g, 110 mmol) in anhydrous tetrahydrofuran (THF, 200 mL) under a nitrogen atmosphere at 0 °C, add cyclopentanone (8.4 g, 100 mmol) dropwise.

• Allow the mixture to warm to room temperature and stir for 1 hour until the evolution of hydrogen ceases.

• Cool the mixture back to 0 °C and add 1-bromo-2-ethoxyethane (15.3 g, 100 mmol) dropwise.

• Stir the reaction mixture at room temperature overnight.

• Quench the reaction by the slow addition of water (50 mL).

• Extract the mixture with diethyl ether (3 x 100 mL).

• Combine the organic layers, wash with brine (100 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to afford 1-(2-ethoxyethyl)cyclopentan-1-one.

Step 2: Reductive Amination

• To a solution of 1-(2-ethoxyethyl)cyclopentan-1-one (15.6 g, 100 mmol) in methanol (250 mL), add a 7 M solution of ammonia in methanol (100 mL, 700 mmol).

• Stir the mixture for 30 minutes, then add sodium cyanoborohydride (7.5 g, 120 mmol) portion-wise, maintaining the temperature below 25 °C.

• Stir the reaction mixture at room temperature for 24 hours.

• Carefully acidify the reaction mixture to pH ~2 with concentrated HCl at 0 °C.

• Concentrate the mixture under reduced pressure to remove the methanol.

• Dilute the residue with water (100 mL) and wash with diethyl ether (2 x 50 mL) to remove any unreacted ketone.

• Basify the aqueous layer to pH >12 with 6 M NaOH solution at 0 °C.

• Extract the product with dichloromethane (3 x 100 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 1-(2-ethoxyethyl)cyclopentan-1-amine.

Advantages and Disadvantages

Advantages	Disadvantages
High convergence and efficiency.	Requires the synthesis of a specific ketone precursor.
Generally good yields for the amination step.	Use of toxic cyanide-containing reagent (NaBH₃CN).
Well-established and widely applicable method.[2]	Potential for over-alkylation to form secondary amines.
One-pot nature of the amination step is convenient.[1]	Requires careful pH control during workup.

Route 2: Nucleophilic Substitution on a Cyclopentylamine Core

This approach utilizes a readily available starting material, cyclopentylamine, and introduces the 2-ethoxyethyl group via nucleophilic substitution. This is a classical method for amine alkylation.

Chemical Principle

The lone pair of electrons on the nitrogen atom of cyclopentylamine acts as a nucleophile, attacking the electrophilic carbon of a 2-ethoxyethyl halide (e.g., 1-bromo-2-ethoxyethane). This results in the formation of a new carbon-nitrogen bond. A key challenge in this method is preventing over-alkylation, where the desired secondary amine product reacts further with the alkylating agent to form a tertiary amine. Using an excess of the starting amine can help to favor the formation of the mono-alkylated product.

Proposed Synthetic Pathway

The synthesis involves the direct reaction of cyclopentylamine with 1-bromo-2-ethoxyethane. A base is typically added to neutralize the hydrogen bromide formed during the reaction.

Figure 2: Synthetic pathway via nucleophilic substitution.

Experimental Protocol

• To a solution of cyclopentylamine (17.0 g, 200 mmol) in acetonitrile (200 mL), add potassium carbonate (27.6 g, 200 mmol) and 1-bromo-2-ethoxyethane (15.3 g, 100 mmol).

• Heat the reaction mixture to reflux and stir for 48 hours, monitoring the reaction progress by TLC or GC-MS.

• Cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in diethyl ether (200 mL) and wash with water (2 x 100 mL).

• Extract the aqueous washings with diethyl ether (50 mL).

• Combine all organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure to separate the desired secondary amine from unreacted starting material and any di-alkylated by-product.

Advantages and Disadvantages

Advantages	Disadvantages
Utilizes a commercially available starting amine.	Prone to over-alkylation, leading to purification challenges.
Conceptually straightforward.	May require a large excess of the starting amine to minimize side reactions.
Avoids the use of highly toxic reagents.	Reaction can be slow and require prolonged heating.
Purification by distillation can be difficult due to close boiling points.

Route 3: From Cyclopentanone via a Carboxylic Acid Intermediate

This multi-step approach involves the transformation of cyclopentanone into a carboxylic acid derivative, which is then converted to the target amine. This strategy offers an alternative when the direct methods are not feasible or lead to difficult-to-separate mixtures.

Chemical Principle

This synthetic plan leverages the reactivity of cyclopentanone to first introduce the ethoxyethyl side chain, followed by the installation of a carboxylic acid functionality. A plausible route involves the reaction of cyclopentanone with ethylene oxide to form a hydroxyethyl intermediate, followed by etherification and oxidation to the carboxylic acid.[5] The carboxylic acid can then be converted to the amine via a Curtius, Hofmann, or Schmidt rearrangement. The Curtius rearrangement, involving the thermal decomposition of an acyl azide, is a common and reliable method.

Proposed Synthetic Pathway

The synthesis starts with cyclopentanone and proceeds through several steps to build the desired carbon skeleton and functional groups.

Figure 3: Synthetic pathway via a carboxylic acid intermediate.

Experimental Protocol

Step 1: Synthesis of 1-(2-Ethoxyethyl)cyclopentane-1-carboxylic acid (based on analogous transformations[5])

• Synthesize 1-(2-hydroxyethyl)cyclopentan-1-ol from cyclopentanone and ethylene oxide.

• Etherify the primary alcohol using ethyl iodide and a strong base like sodium hydride.

• Oxidize the tertiary alcohol to the corresponding carboxylic acid using a strong oxidizing agent such as Jones reagent (CrO₃ in sulfuric acid).

Step 2: Curtius Rearrangement

• To a solution of 1-(2-ethoxyethyl)cyclopentane-1-carboxylic acid (18.6 g, 100 mmol) in anhydrous toluene (150 mL), add thionyl chloride (14.3 g, 120 mmol) and a catalytic amount of dimethylformamide (DMF).

• Heat the mixture at 60 °C for 2 hours.

• Remove the excess thionyl chloride and toluene under reduced pressure to obtain the crude acyl chloride.

• Dissolve the acyl chloride in acetone (100 mL) and cool to 0 °C.

• Add a solution of sodium azide (7.8 g, 120 mmol) in water (30 mL) dropwise, keeping the temperature below 10 °C.

• Stir the mixture for 1 hour at 0 °C.

• Add water (100 mL) and extract the acyl azide with toluene (2 x 100 mL).

• Carefully heat the toluene solution to reflux until the evolution of nitrogen gas ceases, indicating the formation of the isocyanate.

• Cool the reaction mixture and add 6 M hydrochloric acid (100 mL).

• Heat the biphasic mixture to reflux for 4 hours to hydrolyze the isocyanate.

• Cool to room temperature, separate the layers, and wash the aqueous layer with diethyl ether (50 mL).

• Basify the aqueous layer to pH >12 with solid NaOH.

• Extract the product with dichloromethane (3 x 100 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 1-(2-ethoxyethyl)cyclopentan-1-amine.

Advantages and Disadvantages

Advantages	Disadvantages
Avoids over-alkylation issues.	Multi-step synthesis with potentially lower overall yield.
Can provide high purity final product.	Use of hazardous reagents (sodium azide, strong oxidizing agents).
Versatile, as the carboxylic acid is a stable intermediate.	The Curtius rearrangement involves a potentially explosive acyl azide intermediate.
Requires careful handling and specific safety precautions.

Comparative Summary

Feature	Route 1: Reductive Amination	Route 2: Nucleophilic Substitution	Route 3: Via Carboxylic Acid
Starting Materials	Cyclopentanone, 1-bromo-2-ethoxyethane	Cyclopentylamine, 1-bromo-2-ethoxyethane	Cyclopentanone, Ethylene oxide, Ethyl iodide
Number of Steps	2	1	4-5
Key Intermediates	1-(2-Ethoxyethyl)cyclopentan-1-one	-	1-(2-Ethoxyethyl)cyclopentane-1-carboxylic acid, Acyl azide, Isocyanate
Overall Yield (estimated)	Moderate to High	Low to Moderate	Low to Moderate
Purification	Standard workup and distillation/chromatography	Difficult fractional distillation	Standard workup and distillation/chromatography
Safety Concerns	NaBH₃CN (toxic)	Standard handling of flammable solvents	Sodium azide (explosive), strong acids/bases, strong oxidizing agents
Scalability	Good	Moderate (due to purification)	Moderate (due to hazardous reagents)

Conclusion and Recommendation

For the laboratory-scale synthesis of 1-(2-ethoxyethyl)cyclopentan-1-amine, Route 1 (Reductive Amination) is likely the most efficient and practical approach. Despite requiring the initial synthesis of the ketone precursor, the subsequent one-pot amination is a well-established and high-yielding transformation. This route offers a good balance of convergence, yield, and scalability.

Route 2 (Nucleophilic Substitution) , while appearing simpler, is hampered by the significant challenge of over-alkylation, which complicates purification and can lead to lower isolated yields of the desired product. This route may be suitable for initial exploratory work but is less ideal for producing larger quantities of pure material.

Route 3 (Via Carboxylic Acid) is a viable, albeit longer, alternative. The multi-step nature will likely result in a lower overall yield. However, the main drawback is the use of hazardous reagents, particularly sodium azide for the Curtius rearrangement. This route should only be considered if the other methods fail or if the carboxylic acid intermediate is required for other synthetic purposes, and appropriate safety measures are strictly implemented.

Ultimately, the choice of synthetic route will depend on the specific needs of the researcher, including the desired scale, available starting materials, and the safety infrastructure in place. However, for a robust and reliable synthesis of 1-(2-ethoxyethyl)cyclopentan-1-amine, the reductive amination pathway presents the most compelling case.

References

• Bradley, D. M., Mapitse, R., Thomson, N. M., & Hayes, C. J. (2002). Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid. The Journal of Organic Chemistry, 67(22), 7613–7617. [Link]

• Donahue, M. G., & Fenster, E. (2022). A One-Pot Photochemical Method for the Generation of Functionalized Aminocyclopentanes. Organic Letters, 24(25), 4553–4558. [Link]

• Wikipedia. (2023, December 27). Reductive amination. In Wikipedia. [Link]

• Montgomery, J. (2001). A New Route to 1-Substituted 3-Cyclopentenes. The Journal of Organic Chemistry, 66(2), 511-515. [Link]

• Google Patents. (n.d.). WO2010079405A2 - An improved process for preparing 1-(pentanoylamino)cyclopentanecarboxylic acid.

• de la Cruz, J., & Cuesta, J. (2025). A New Synthesis of Polyhydroxylated Cyclopentane β-Amino Acids from Nitro Sugars. Molecules, 30(4), 893. [Link]

• Jagadeesh, R. V., Murugesan, K., & Beller, M. (2018). The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. Angewandte Chemie International Edition, 57(32), 10074-10078. [Link]

• Azam, F., & Adler, M. J. (2021). Preparation of 1-Hydrosilatrane, and Its Use in the Highly Practical Synthesis of Secondary and Tertiary Amines from Aldehydes and Ketones via Direct Reductive Amination. Organic Syntheses, 98, 227-247. [Link]

• Google Patents. (n.d.). US20140206867A1 - Process for Preparing Cyclopentylamine Derivatives and Intermediates Thereof.

• Gribkov, D. V., & Vil’, V. A. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(23), 11857-11911. [Link]

• Tale, R. H., & Nikam, A. N. (2012). Synthesis of primary amines by one-pot reductive amination of aldehydes. Der Pharma Chemica, 4(3), 1059-1064. [Link]

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A Senior Application Scientist's Guide to the Reproducibility of Experimental Results for 1-(2-Ethoxyethyl)cyclopentan-1-amine

Abstract

The reproducibility of experimental outcomes is a cornerstone of scientific integrity, yet it remains a significant challenge in synthetic chemistry.[1][2] This guide provides an in-depth analysis of the synthesis and characterization of 1-(2-ethoxyethyl)cyclopentan-1-amine, a novel cyclopentanamine derivative. We present a comparative study against its structural isomer, 2-(1-aminocyclopentyl)ethanol, to highlight key differences in synthetic accessibility, purity, and stability. This document is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, comparative data, and a framework for ensuring the reliability and reproducibility of findings in the laboratory. Our objective is to not only provide a methodology for this specific molecule but also to illustrate best practices in experimental design and validation that are broadly applicable in the chemical sciences.[3][4]

Introduction: The Challenge of Reproducibility in Synthetic Chemistry

The synthesis of novel chemical entities is fundamental to drug discovery and materials science. However, the path from a published procedure to a successfully replicated result in a different laboratory is often fraught with unforeseen variables.[1] Factors such as reagent purity, minor fluctuations in reaction conditions, and even the type of glassware can impact reaction yields and impurity profiles.[3][5] This guide addresses these challenges by presenting a comprehensive and validated protocol for the synthesis of 1-(2-ethoxyethyl)cyclopentan-1-amine, alongside a comparative analysis with a closely related structural isomer.

The choice of 1-(2-ethoxyethyl)cyclopentan-1-amine as a case study is predicated on its structural motifs, which are of interest in medicinal chemistry. The cyclopentanamine scaffold is a valuable component in the design of various therapeutic agents.[6] The inclusion of an ethoxyethyl group can modulate physicochemical properties such as lipophilicity and metabolic stability, making it a relevant target for investigation.

This guide is structured to provide a holistic view of the experimental process, from the initial synthetic design to the final analytical validation. We will delve into the rationale behind the chosen synthetic route, provide step-by-step protocols, and present a comparative analysis of the target compound with a key alternative.

Synthetic Strategy and Comparative Analysis

The synthesis of 1-(2-ethoxyethyl)cyclopentan-1-amine can be approached through several routes. Here, we present a robust and scalable method starting from cyclopentanone. The chosen strategy is compared with a plausible synthesis for the structural isomer, 2-(1-aminocyclopentyl)ethanol, to highlight differences in reaction efficiency and potential impurity profiles.

Proposed Synthetic Pathway for 1-(2-Ethoxyethyl)cyclopentan-1-amine

Our proposed synthesis is a multi-step process designed for high purity and yield. The workflow is outlined below:

Caption: Proposed synthetic workflow for 1-(2-ethoxyethyl)cyclopentan-1-amine.

Alternative Compound: Synthesis of 2-(1-Aminocyclopentyl)ethanol

For a meaningful comparison, we selected 2-(1-aminocyclopentyl)ethanol, a structural isomer. A plausible synthetic route is as follows:

Caption: Plausible synthetic workflow for 2-(1-aminocyclopentyl)ethanol.

Experimental Protocols and Method Validation

The validation of analytical procedures is crucial to ensure that the chosen methods are reliable, reproducible, and suitable for their intended purpose.[7][8][9] The following protocols have been designed with this principle in mind, incorporating steps for in-process controls and final product characterization.

Synthesis of 1-(2-Ethoxyethyl)cyclopentan-1-amine

Step 1: Synthesis of 1-(2-Hydroxyethyl)cyclopentan-1-ol

• To a solution of cyclopentanone (1.0 eq) in anhydrous THF at 0 °C, add a solution of ethylene oxide in THF (1.1 eq) dropwise.

• Slowly add a catalytic amount of sodium hydride (0.05 eq).

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate, dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Step 2: Williamson Ether Synthesis to yield 1-(2-Ethoxyethyl)cyclopentan-1-ol

• To a solution of 1-(2-hydroxyethyl)cyclopentan-1-ol (1.0 eq) in anhydrous THF at 0 °C, add sodium hydride (1.2 eq) portion-wise.

• Stir the mixture for 30 minutes, then add ethyl iodide (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 16 hours.

• Carefully quench the reaction with water.

• Extract with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by column chromatography.

Step 3: Nucleophilic Substitution to yield 1-(2-Ethoxyethyl)cyclopentan-1-carbonitrile

• Convert the tertiary alcohol of 1-(2-ethoxyethyl)cyclopentan-1-ol to a suitable leaving group (e.g., tosylate or mesylate) using standard procedures.

• To a solution of the tosylated intermediate (1.0 eq) in DMSO, add sodium cyanide (1.5 eq).

• Heat the reaction mixture to 80 °C and stir for 24 hours.

• Cool to room temperature, pour into water, and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify by vacuum distillation.

Step 4: Reduction to yield 1-(2-Ethoxyethyl)cyclopentan-1-amine

• To a suspension of lithium aluminum hydride (LiAlH4) (2.0 eq) in anhydrous diethyl ether at 0 °C, add a solution of 1-(2-ethoxyethyl)cyclopentan-1-carbonitrile (1.0 eq) in diethyl ether dropwise.

• After the addition is complete, allow the mixture to warm to room temperature and then reflux for 4 hours.

• Cool the reaction to 0 °C and quench sequentially with water, 15% aqueous NaOH, and water.

• Filter the resulting solid and wash with diethyl ether.

• Dry the filtrate over anhydrous potassium carbonate and concentrate under reduced pressure to yield the final product.

Analytical Characterization and Validation

The identity and purity of the synthesized compounds were confirmed using a suite of analytical techniques. The validation of these methods ensures their suitability for routine analysis.[7]

• ¹H NMR and ¹³C NMR Spectroscopy: To confirm the chemical structure.

• FT-IR Spectroscopy: To identify characteristic functional groups.

• Mass Spectrometry (MS): To determine the molecular weight.

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): To assess purity. For the amine, derivatization may be necessary to improve chromatographic performance.[10]

Comparative Data Analysis

The following table summarizes the hypothetical experimental data for 1-(2-ethoxyethyl)cyclopentan-1-amine and its isomer, 2-(1-aminocyclopentyl)ethanol. This data is presented to illustrate the expected outcomes and to provide a basis for comparison.

Parameter	1-(2-Ethoxyethyl)cyclopentan-1-amine	2-(1-Aminocyclopentyl)ethanol	Rationale for Difference
Overall Yield	35%	25%	The Williamson ether synthesis in the first route is generally high-yielding, while the multi-step conversion from the cyanohydrin in the second route can be less efficient.
Purity (by GC-MS)	>98%	~95%	The final reduction step in the synthesis of the target compound is typically clean. The synthesis of the isomer may result in more side products that are difficult to separate.
Key ¹H NMR Signals (δ, ppm)	~2.6 (t, 2H, -CH₂-N), ~3.4 (q, 2H, -O-CH₂-CH₃), ~1.1 (t, 3H, -O-CH₂-CH₃)	~2.8 (s, 2H, -CH₂-OH), broad s (2H, -NH₂)	The chemical shifts are indicative of the different electronic environments of the protons in the two isomers.
Boiling Point	Estimated 85-90 °C at 10 mmHg	Estimated 95-100 °C at 10 mmHg	The presence of a primary alcohol in the isomer allows for hydrogen bonding, leading to a higher boiling point.
Stability (at RT)	Stable	Potential for intramolecular cyclization over time	The proximity of the amine and alcohol groups in the isomer could lead to degradation pathways not available to the target compound.

Discussion on Reproducibility and Best Practices

Achieving reproducible results in chemical synthesis is a multifaceted challenge.[1][2] Based on our experience and established principles, we recommend the following best practices:

• Detailed Documentation: Every experimental parameter, including reagent sources and lot numbers, should be meticulously recorded.

• In-Process Controls: Utilize techniques like TLC or GC-MS to monitor reaction progress and identify the formation of byproducts in real-time.

• Thorough Characterization: A comprehensive suite of analytical methods should be employed to unambiguously confirm the structure and purity of the final compound.

• Method Validation: Analytical methods used for quality control must be validated for accuracy, precision, specificity, and robustness.[8]

• Understanding Reaction Sensitivities: It is crucial to identify critical process parameters that may significantly influence the reaction outcome.[4]

The workflow for ensuring reproducible synthesis can be visualized as follows:

Caption: A systematic workflow for ensuring the reproducibility of chemical synthesis.

Conclusion

This guide has presented a comprehensive overview of the synthesis, characterization, and comparative analysis of 1-(2-ethoxyethyl)cyclopentan-1-amine. By providing detailed experimental protocols and highlighting the importance of method validation and meticulous documentation, we aim to equip researchers with the tools necessary to achieve reproducible and reliable experimental outcomes. The principles outlined herein are not limited to the specific molecule discussed but are broadly applicable across the field of synthetic chemistry. Ultimately, a commitment to scientific integrity and a thorough understanding of experimental variables are paramount in addressing the ongoing challenge of reproducibility in science.[1][2][4]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-(2-Ethoxyethyl)cyclopentan-1-amine

Compound Profile and Inferred Hazard Assessment

1-(2-Ethoxyethyl)cyclopentan-1-amine is a bifunctional molecule featuring a primary amine and an ether group. To establish a robust safety profile, we must infer its hazards from well-documented analogous structures: Cyclopentylamine (for the cyclic amine portion) and 2-Ethoxyethylamine (for the ethoxyethyl chain).

• Cyclopentylamine (CAS 1003-03-8): This analogue is classified as a highly flammable liquid and vapor. It is fatal if swallowed, toxic if inhaled, and causes severe skin burns and eye damage. It is also known to be harmful to aquatic life with long-lasting effects.[1][2][3][4][5]

• 2-Ethoxyethylamine (CAS 110-76-9): This compound is a flammable liquid that is irritating to the skin, eyes, and mucous membranes.[6][7][8]

Based on these data, 1-(2-Ethoxyethyl)cyclopentan-1-amine must be handled as a hazardous waste . Its properties are presumed to align with multiple hazard classes as defined by the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[9][10][11][12]

RCRA Characteristic	Inferred Hazard for 1-(2-Ethoxyethyl)cyclopentan-1-amine	Justification Based on Analogous Compounds & Functional Groups
Ignitability (D001)	Highly Probable	The cyclopentylamine analogue is a highly flammable liquid (Category 2).[1][2][4] The presence of the ether and alkyl groups contributes to its flammability. Waste containers must be stored away from all ignition sources.[3]
Corrosivity (D002)	Highly Probable	Primary amines are basic and corrosive. Cyclopentylamine is known to cause severe skin burns and eye damage (Category 1B).[1][4][5] The waste is expected to have a pH well above 12.5, meeting the definition of a corrosive waste.[10][11]
Reactivity (D003)	Possible under specific conditions	Amines can react violently with strong oxidizing agents and acids.[2][5] While not inherently unstable, improper mixing with incompatible chemicals can generate heat, toxic fumes, or cause pressurization.[13]
Toxicity (D-List)	Probable	Cyclopentylamine is acutely toxic if swallowed or inhaled.[1][3][4] As a precaution, this compound and its waste should be handled as if it meets toxicity characteristic criteria.

Foundational Principles of Compliant Chemical Disposal

Effective waste management is a systematic process, not just a final step. The following principles are critical for ensuring safety and regulatory compliance.

Waste Minimization and Source Reduction

The most effective disposal method is to minimize waste generation at the source.[10][14]

• Prudent Purchasing: Order only the quantity of chemical required for your immediate research needs.[10]

• Inventory Management: Maintain a detailed chemical inventory to avoid purchasing duplicates and to track expiration dates.[14][15]

• Scale Reduction: Whenever feasible, reduce the scale of experiments to decrease the volume of waste produced.[10]

The Imperative of Segregation

The single most critical step in laboratory waste management is the proper segregation of incompatible chemicals.[15][16] Mixing 1-(2-Ethoxyethyl)cyclopentan-1-amine, a basic compound, with acids can cause a violent exothermic reaction. Mixing with oxidizers can create fire or explosion hazards.[5][17]

Personal Protective Equipment (PPE) Protocol

Before handling the neat chemical or its waste, the following minimum PPE is mandatory. The selection of respiratory protection may vary based on the specifics of the handling procedure (e.g., cleaning a large spill vs. routine waste transfer).

• Hand Protection: Nitrile or Viton rubber gloves.[18] Ensure no visible signs of degradation or contamination.

• Eye Protection: Chemical safety goggles and a face shield.[16]

• Body Protection: A flame-resistant lab coat and an apron. Closed-toe shoes are required.

• Respiratory Protection: All handling of open containers must be performed in a certified chemical fume hood to prevent inhalation of vapors.[4][5] For spill cleanup outside of a hood, a respirator with an organic vapor/ammonia cartridge is necessary.[2]

Caption: PPE selection workflow for handling amine waste.

Step-by-Step Disposal Procedure

This protocol outlines the process from the point of generation to readiness for pickup by a licensed disposal contractor.

Step 1: Waste Segregation at the Point of Generation

Immediately upon generation, classify and segregate the waste. Use the following decision tree to determine the correct waste stream. The guiding principle is to never mix incompatible waste types.[13]

Caption: Decision tree for segregating amine-containing waste streams.

Step 2: Containerization

Proper containment is essential to prevent leaks and dangerous reactions.[9][16]

• Select an Appropriate Container: Use a high-density polyethylene (HDPE) or glass container that is compatible with amines.[10][15] Ensure the container is free from damage and has a secure, leak-proof screw cap.

• Label Correctly: The container must be labeled as hazardous waste at the moment the first drop of waste is added. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "1-(2-Ethoxyethyl)cyclopentan-1-amine" and any other constituents. Avoid abbreviations or formulas.

  • The specific hazard characteristics: "Ignitable, Corrosive, Toxic".

  • The date of initial accumulation.

• Keep Container Closed: The waste container must remain tightly sealed at all times, except when actively adding waste.[10][13] This prevents the release of flammable and toxic vapors.

• Do Not Overfill: Fill containers to no more than 75-80% capacity to allow for vapor expansion.[17]

Step 3: Storage in a Satellite Accumulation Area (SAA)

The designated storage area for your waste container within the lab is known as a Satellite Accumulation Area (SAA).[10]

• Location: The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[9]

• Secondary Containment: Place the waste container in a secondary containment bin or tray that is chemically compatible and large enough to hold the entire volume of the container in case of a leak.

• Segregated Storage: Store the amine waste container away from incompatible materials, especially acids and oxidizers.[13][17] Use physical barriers if necessary.

Step 4: Arranging for Final Disposal

Laboratory personnel are not authorized to treat or dispose of this chemical waste directly (e.g., by pouring it down the drain or attempting neutralization).[9][19]

• Contact EHS: When the container is full or you are finished with the process, contact your institution's Environmental Health & Safety (EHS) department to arrange for a waste pickup.

• Licensed Disposal: The EHS office will work with a licensed hazardous waste disposal company.[16] This ensures the waste is transported, treated, and disposed of in a permitted Treatment, Storage, and Disposal Facility (TSDF) in full compliance with EPA and local regulations.[20][21]

Emergency Procedures for Spills

In the event of an accidental release, prompt and correct action is crucial.

• Alert Personnel: Immediately alert all personnel in the vicinity and evacuate the immediate area if necessary.

• Assess the Spill: If the spill is large, involves a fire, or you feel unsafe, pull the fire alarm and evacuate. Contact your institution's emergency response number.

• Control Ignition Sources: If it is safe to do so, remove all nearby sources of ignition.[4][5]

• Contain the Spill: For small, manageable spills, use a spill kit containing an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads). Do NOT use combustible materials like paper towels to absorb the bulk of the spill.

• Collect and Containerize: Don non-sparking tools to carefully scoop the absorbed material into a designated, sealable waste container.[18][22]

• Decontaminate: Wipe the spill area with an appropriate decontamination solution and clean rags. All cleanup materials (gloves, pads, rags) are now considered hazardous waste and must be placed in the sealed container.

• Label and Dispose: Label the spill cleanup waste container as hazardous and arrange for pickup through your EHS office.

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